1-methyl-4-[3-(1-pyrrolidinylsulfonyl)benzoyl]piperazine

• IUPAC Name: (4-methylpiperazin-1-yl)-(3-pyrrolidin-1-ylsulfonylphenyl)methanone
• InChI: InChI=1S/C16H23N3O3S/c1-17-9-11-18(12-10-17)16(20)14-5-4-6-15(13-14)23(21,22)19-7-2-3-8-19/h4-6,13H,2-3,7-12H2,1H3
• InChI Key: NNRGGQKHYVWFHF-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C(=O)C2=CC(=CC=C2)S(=O)(=O)N3CCCC3
• Molecular Formula: C16H23N3O3S
• Molecular Weight: 337.4 g/mol

Description

1-methyl-4-[3-(1-pyrrolidinylsulfonyl)benzoyl]piperazine, also known as PMSB, is a compound that has gained significant attention in the field of scientific research due to its potential applications in various biological studies.

Mechanism of Action

1-methyl-4-[3-(1-pyrrolidinylsulfonyl)benzoyl]piperazine acts as a calcium channel blocker by inhibiting the influx of calcium ions into cells. This inhibition leads to a decrease in intracellular calcium levels, which affects various cellular processes, including muscle contraction, neurotransmitter release, and gene expression. 1-methyl-4-[3-(1-pyrrolidinylsulfonyl)benzoyl]piperazine has been shown to selectively block L-type calcium channels, which are important in regulating cardiac and smooth muscle contraction.
Biochemical and Physiological Effects
1-methyl-4-[3-(1-pyrrolidinylsulfonyl)benzoyl]piperazine has been shown to have various biochemical and physiological effects, including the inhibition of smooth muscle contraction, the modulation of neurotransmitter release, and the regulation of gene expression. 1-methyl-4-[3-(1-pyrrolidinylsulfonyl)benzoyl]piperazine has also been shown to have anti-inflammatory and anti-proliferative effects in various cell types.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-methyl-4-[3-(1-pyrrolidinylsulfonyl)benzoyl]piperazine in lab experiments is its selectivity for L-type calcium channels, which allows for the specific modulation of cellular processes that are regulated by these channels. However, one limitation of using 1-methyl-4-[3-(1-pyrrolidinylsulfonyl)benzoyl]piperazine is its relatively low potency compared to other calcium channel blockers, which may require higher concentrations of the compound to achieve desired effects.

Future Directions

Future research on 1-methyl-4-[3-(1-pyrrolidinylsulfonyl)benzoyl]piperazine could focus on its potential applications in the treatment of various diseases, including hypertension and cancer. Additionally, further studies could investigate the effects of 1-methyl-4-[3-(1-pyrrolidinylsulfonyl)benzoyl]piperazine on other cellular processes, such as cell proliferation and apoptosis. The development of more potent and selective analogs of 1-methyl-4-[3-(1-pyrrolidinylsulfonyl)benzoyl]piperazine could also be an area of future research.
Conclusion
In conclusion, 1-methyl-4-[3-(1-pyrrolidinylsulfonyl)benzoyl]piperazine is a compound that has gained significant attention in the field of scientific research due to its potential applications in various biological studies. The synthesis method of 1-methyl-4-[3-(1-pyrrolidinylsulfonyl)benzoyl]piperazine involves the reaction of 1-methyl-4-piperazinecarboxylic acid with 3-(1-pyrrolidinylsulfonyl)benzoyl chloride, and the resulting product is a selective L-type calcium channel blocker. 1-methyl-4-[3-(1-pyrrolidinylsulfonyl)benzoyl]piperazine has various biochemical and physiological effects and has been studied for its potential applications in neuroscience, pharmacology, and medicinal chemistry. Future research on 1-methyl-4-[3-(1-pyrrolidinylsulfonyl)benzoyl]piperazine could focus on its potential therapeutic applications and the development of more potent and selective analogs.

Synthesis Methods

The synthesis of 1-methyl-4-[3-(1-pyrrolidinylsulfonyl)benzoyl]piperazine involves the reaction of 1-methyl-4-piperazinecarboxylic acid with 3-(1-pyrrolidinylsulfonyl)benzoyl chloride. The resulting product is then purified through column chromatography to obtain pure 1-methyl-4-[3-(1-pyrrolidinylsulfonyl)benzoyl]piperazine. This method has been used in various studies to synthesize 1-methyl-4-[3-(1-pyrrolidinylsulfonyl)benzoyl]piperazine with high yields and purity.

Scientific Research Applications

1-methyl-4-[3-(1-pyrrolidinylsulfonyl)benzoyl]piperazine has been extensively studied for its potential applications in various scientific research areas, including neuroscience, pharmacology, and medicinal chemistry. In neuroscience, 1-methyl-4-[3-(1-pyrrolidinylsulfonyl)benzoyl]piperazine has been used as a tool to study the role of calcium channels in synaptic transmission. In pharmacology, 1-methyl-4-[3-(1-pyrrolidinylsulfonyl)benzoyl]piperazine has been used to investigate the effects of calcium channel blockers on smooth muscle contraction. In medicinal chemistry, 1-methyl-4-[3-(1-pyrrolidinylsulfonyl)benzoyl]piperazine has been studied as a potential drug candidate for the treatment of various diseases, including hypertension and cancer.